Cas no 138913-07-2 (4-Pentylbenzamide)
4-Pentylbenzamide structure
Product name:4-Pentylbenzamide
4-Pentylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentylbenzamide
- DA-10865
- MFCD00984217
- DTXSID30402518
- DTXCID70353373
- AKOS025172492
- AS-8604
- SCHEMBL2677626
- 138913-07-2
- 4-pentylbenzamide
- Benzamide, 4-pentyl-
- CS-0328807
-
- Inchi： InChI=1S/C12H17NO/c1-2-3-4-5-10-6-8-11(9-7-10)12(13)14/h6-9H,2-5H2,1H3,(H2,13,14)
- InChI Key： IQBKZMNCFRIQRR-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 191.131014166Da
- Monoisotopic Mass: 191.131014166Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 43.1Ų
4-Pentylbenzamide Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR110451-250mg |
4-Pentylbenzamide |
138913-07-2 | 250mg |
£43.00 | 2025-02-19 | ||
| Apollo Scientific | OR110451-1g |
4-Pentylbenzamide |
138913-07-2 | 1g |
£128.00 | 2025-02-19 | ||
| Apollo Scientific | OR110451-5g |
4-Pentylbenzamide |
138913-07-2 | 5g |
£512.00 | 2025-02-19 | ||
| 1PlusChem | 1P001AAW-250mg |
Benzamide, 4-pentyl- |
138913-07-2 | 250mg |
$98.00 | 2024-06-21 | ||
| A2B Chem LLC | AA59208-1g |
Benzamide, 4-pentyl- |
138913-07-2 | 1g |
$225.00 | 2024-04-20 | ||
| A2B Chem LLC | AA59208-250mg |
Benzamide, 4-pentyl- |
138913-07-2 | 250mg |
$103.00 | 2024-04-20 | ||
| 1PlusChem | 1P001AAW-1g |
Benzamide, 4-pentyl- |
138913-07-2 | 1g |
$218.00 | 2024-06-21 |
4-Pentylbenzamide Related Literature
-
Carmine Coluccini,Dario Pasini,Angelo Taglietti Dalton Trans., 2007, 1588-1592
-
Ni Lin,Xianghui Li Anal. Methods, 2019,11, 5118-5125
-
Xingxing Zhu,Mengyao Sun,Rui Zhao,Bo Zhang,Yingli Zhang,Xingyou Lang,Yongfu Zhu,Qing Jiang Nanoscale Adv., 2020,2, 2785-2791
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